3-Hydroxy-2,2,4-trimethylpent-4-enoic acid

Specification

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 3-hydroxy-2,2,4-trimethylpent-4-enoic acid
• Standard InChI: InChI=1S/C8H14O3/c1-5(2)6(9)8(3,4)7(10)11/h6,9H,1H2,2-4H3,(H,10,11)
• Standard InChI Key: KLJZRFMNZDGYPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(C(C)(C)C(=O)O)O

Introduction

3-Hydroxy-2,2,4-trimethylpent-4-enoic acid is an organic compound characterized by its unique structure, which includes three methyl groups, a hydroxyl functional group, and a double bond. This compound is identified by the CAS number 86335-94-6 and has a molecular weight of 158.19 g/mol. Its structural features make it a significant intermediate in organic synthesis and a potential candidate for applications in pharmaceuticals and specialty chemicals.

Synthesis Methods

The synthesis of 3-Hydroxy-2,2,4-trimethylpent-4-enoic acid can be achieved through various organic synthesis methods. Although specific synthesis pathways are not detailed in the available literature, compounds with similar structures often involve reactions such as aldol condensations, Grignard reactions, or other methods that form carbon-carbon bonds and introduce functional groups.

Comparison with Similar Compounds

3-Hydroxy-2,2,4-trimethylpent-4-enoic acid can be compared with other compounds that share similar structural features but differ in their substituents and reactivity. For example:

Compound Name	Structural Features	Unique Characteristics
2,4-Dimethyl-2-pentenoic acid	Two methyl groups and a double bond	Less sterically hindered than the hydroxy variant
4-Methyl-pent-2-enoic acid	One methyl group and a double bond	Simpler structure with different reactivity
3,3-Dimethylacrylic acid	Two methyl groups adjacent to the double bond	More stable due to steric hindrance
2-Pentenoic acid	Simple alkene structure without additional substituents	Less complex reactivity profile

Suppliers and Availability

3-Hydroxy-2,2,4-trimethylpent-4-enoic acid is available from various chemical suppliers, who provide it for research and development purposes. Interested parties can request quotes or inquire about the compound through platforms like Chemical Register.